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Compound of Interest

Compound Name: 4-(Bromomethyl)benzoate

Cat. No.: B8499459

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-(Bromomethyl)benzoate and its common derivative, Methyl 4-
(bromomethyl)benzoate. The information is tailored for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Quantitative Data

4-(Bromomethyl)benzoate and its related compounds are classified as hazardous materials,
primarily causing skin corrosion, serious eye damage, and respiratory irritation.[1][2][3] It is also
identified as a lachrymator, a substance that causes tearing.[4][5]

Chemical and Physical Properties
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Property Methyl 4-(bromomethyl)benzoate
CAS Number 2417-72-3[2][5]

Molecular Formula C9H9BrO2[5][6]

Molecular Weight 229.07 g/mol [5][6]

Appearance White to off-white crystalline powder[5]
Melting Point 54.0to 57.0 °C[7]

Boiling Point 130-135°C at 2 mm Hg[5]

Purity >99%][5]

Occupational Exposure Limits Not established[1][8]

Operational Plan: From Handling to Disposal

A systematic approach is crucial when working with 4-(Bromomethyl)benzoate to minimize
exposure and ensure safety.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:
e Always handle this compound in a well-ventilated area.[1][2]

e Use a chemical fume hood or other local exhaust ventilation to keep airborne concentrations
low.[1][4]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[3][8]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling 4-
(Bromomethyl)benzoate:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may be required in situations

with a higher risk of splashing.
[11[]

Protects against serious eye

damage and irritation.[1][2]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing to prevent skin
exposure. An impervious lab

coat is recommended.[1][3][10]

Prevents skin irritation and
severe burns.[4][9][11]

Respiratory Protection

For operations that may
generate dust or aerosols, use
a NIOSH/MSHA or European
Standard EN 149 approved
respirator.[2][3][8]

Protects against respiratory
irritation and potential
sensitization.[1][2][3]

Step-by-Step Handling Protocol

» Preparation: Before handling, ensure all necessary PPE is worn correctly. Confirm that the

chemical fume hood is functioning properly.

» Handling:

o Avoid contact with skin, eyes, and clothing.[1][2]

o Do not breathe in dust, fumes, or vapors.[1][3]

o Minimize dust generation and accumulation.[1]

o Keep the container tightly closed when not in use.[1][2]

e Post-Handling:
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o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]
[10]

o Remove and wash contaminated clothing before reuse.[1][9]

Storage Plan

o Store in a tightly-closed container in a dry, cool, and well-ventilated area.[1][2][5]

o Keep away from incompatible substances such as strong oxidizing agents and strong bases.

[2]14]

e The storage area should be designated for corrosive materials.[2][3][8]

Emergency Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[1][9]

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

Skin Contact ] ) ) ) )
clothing. Seek immediate medical attention.[1]

[3]

Immediately rinse cautiously with water for
several minutes. Remove contact lenses if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes and seek immediate medical
attention.[1][3][9]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[3][9][10]

Spill and Disposal Plan
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Spill Cleanup:

Wear appropriate PPE, including respiratory protection.

Evacuate unprotected personnel from the area.

For solid spills, carefully sweep up or vacuum the material and place it into a suitable,
labeled container for disposal.[1][2] Avoid generating dust.

Prevent the chemical from entering the environment.[2][3]
Disposal:
o Dispose of waste in an approved hazardous waste disposal plant.[1]

o Chemical waste generators must adhere to federal, state, and local regulations for
hazardous waste classification and disposal.[1][8]

e Do not reuse empty containers; they should be disposed of as unused product.[1]

Safety Workflow and Hierarchy of Controls

The following diagram illustrates the logical flow for ensuring safety when handling 4-
(Bromomethyl)benzoate, based on the hierarchy of controls.
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Hierarchy of Controls for Handling 4-(Bromomethyl)benzoate

Most Effective

Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Moderately Effective

Engineering Controls
(Fume Hood, Ventilation)

Least Effective

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Click to download full resolution via product page

Caption: Hierarchy of safety controls for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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